Cas no 746548-22-1 (2,5-Pyridinedimethanol,3-hydroxy-)

• Product name: 2,5-Pyridinedimethanol,3-hydroxy-
• CAS No: 746548-22-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 560838

2,5-Pyridinedimethanol,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedimethanol,3-hydroxy-
• 2,5-Pyridinedimethanol, 3-hydroxy- (9CI)

• Inchi： 1S/C7H9NO3/c9-3-5-1-7(11)6(4-10)8-2-5/h1-2,9-11H,3-4H2
• InChI Key： HZEVXJXBCAXAID-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=C(CO)C=C1O

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2